Cas no 1604420-37-2 (1-(1R)-1-Azidoethyl-4-bromo-2-fluorobenzene)

• Product Name: 1-(1R)-1-Azidoethyl-4-bromo-2-fluorobenzene
• CAS No: 1604420-37-2
• MF: C₈H₇BrFN₃
• MW: 244.063683748245
• MDL: MFCD28506047
• CID: 5043992
• PubChem ID: 112756261
• Update Time: 2025-05-19

1-(1R)-1-Azidoethyl-4-bromo-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-[(1R)-1-azidoethyl]-4-bromo-2-fluorobenzene
• 1-(1R)-1-Azidoethyl-4-bromo-2-fluorobenzene

• MDL： MFCD28506047
• Inchi： 1S/C8H7BrFN3/c1-5(12-13-11)7-3-2-6(9)4-8(7)10/h2-5H,1H3/t5-/m1/s1
• InChI Key： UZCSOVFDCLTGTC-RXMQYKEDSA-N
• SMILES： BrC1C=CC(=C(C=1)F)[C@@H](C)N=[N+]=[N-]

Computed Properties

• Exact Mass: 242.98074 g/mol
• Monoisotopic Mass: 242.98074 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 14.4
• Molecular Weight: 244.06

Additional information on 1-(1R)-1-Azidoethyl-4-bromo-2-fluorobenzene

1-(1R)-1-Azidoethyl-4-bromo-2-fluorobenzene (CAS 1604420-37-2): A Versatile Intermediate in Modern Organic Synthesis

1-(1R)-1-Azidoethyl-4-bromo-2-fluorobenzene (CAS 1604420-37-2) is a highly specialized organic compound that has gained significant attention in pharmaceutical research and material science. This chiral aromatic compound features a unique combination of functional groups - an azidoethyl moiety, a bromo substituent, and a fluoro atom - making it particularly valuable for click chemistry applications and as a building block in drug discovery.

The compound's molecular structure offers multiple reactive sites that enable diverse chemical transformations. The azide group (-N3) is particularly noteworthy, as it participates efficiently in Huisgen cycloaddition reactions (a form of click chemistry), which has become one of the most important tools in modern medicinal chemistry. Researchers frequently search for "azidoethyl benzene derivatives" and "click chemistry building blocks" when looking for compounds like 1-(1R)-1-Azidoethyl-4-bromo-2-fluorobenzene.

In pharmaceutical applications, this compound serves as a key intermediate in the synthesis of various biologically active molecules. The presence of both bromo and fluoro substituents allows for selective further functionalization through cross-coupling reactions, while the chiral center at the 1-position makes it valuable for creating enantiomerically pure compounds. Recent trends in drug development have shown increased interest in "fluorinated pharmaceutical intermediates" and "chiral building blocks", areas where this compound excels.

The compound's stability and reactivity profile make it suitable for various applications beyond pharmaceuticals. Materials scientists have explored its use in creating advanced polymers and functional materials, particularly in the development of "smart materials" and "self-healing polymers". The azide group's ability to participate in photochemical reactions has also sparked interest in "photoactive materials" research.

From a synthetic chemistry perspective, 1-(1R)-1-Azidoethyl-4-bromo-2-fluorobenzene offers several advantages. The bromo substituent at the 4-position is ideally positioned for palladium-catalyzed cross-coupling reactions, while the fluoro atom at the 2-position provides electronic effects that can influence reaction outcomes. This combination of features makes it a sought-after compound for researchers working on "Suzuki coupling reactions" and "aryl-aryl bond formation".

The compound's chiral nature adds another dimension to its utility. The (1R) configuration of the azidoethyl group makes it particularly valuable for asymmetric synthesis, a field that has seen tremendous growth in recent years. Pharmaceutical companies searching for "chiral intermediates" or "enantioselective synthesis building blocks" often consider compounds like 1-(1R)-1-Azidoethyl-4-bromo-2-fluorobenzene for their projects.

In terms of safety and handling, while the compound contains an azide functional group, proper laboratory protocols make it manageable for research purposes. It's important to note that recent advancements in "safe azide handling" and "azide chemistry best practices" have made working with such compounds more accessible to synthetic chemists.

The market for specialized intermediates like 1-(1R)-1-Azidoethyl-4-bromo-2-fluorobenzene has grown significantly in recent years, driven by increasing demand in pharmaceutical R&D and materials science. Industry reports on "fine chemical market trends" and "pharmaceutical intermediate demand" consistently highlight the importance of such multifunctional building blocks.

From a regulatory perspective, the compound finds applications in compliant research environments. Its use falls within standard chemical research protocols, and it's frequently mentioned in discussions about "GMP chemical synthesis" and "quality control in pharmaceutical intermediates".

Future research directions for 1-(1R)-1-Azidoethyl-4-bromo-2-fluorobenzene may include exploration in new areas such as "bioorthogonal chemistry" and "targeted drug delivery systems". The compound's unique combination of features positions it well for emerging applications in these cutting-edge fields.

For researchers considering this compound, it's worth noting that proper characterization techniques are essential. Common analytical methods include "HPLC chiral analysis", "NMR spectroscopy", and "mass spectrometry", all of which are routinely used to verify the identity and purity of 1-(1R)-1-Azidoethyl-4-bromo-2-fluorobenzene.

In conclusion, 1-(1R)-1-Azidoethyl-4-bromo-2-fluorobenzene (CAS 1604420-37-2) represents a versatile and valuable intermediate in modern organic synthesis. Its combination of reactive functional groups, chiral center, and aromatic system makes it particularly useful for pharmaceutical research, materials science, and specialized chemical synthesis. As research trends continue to emphasize "click chemistry applications" and "chiral drug development", the importance of such well-designed building blocks is likely to grow.